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Compound of Interest

Compound Name: trans-Cinnamic-d7 acid

Cat. No.: B1611827 Get Quote

Technical Guide: trans-Cinnamic-d7 Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-Cinnamic-d7 acid, a

deuterated analog of trans-cinnamic acid. It details its physical and chemical properties,

synthesis, analytical methods, and applications, with a focus on its use in scientific research.

Overview
trans-Cinnamic acid is a naturally occurring organic compound found in various plants, where it

serves as a key precursor in the biosynthesis of many significant molecules like lignins,

flavonoids, and coumarins.[1] Its deuterated form, trans-Cinnamic-d7 acid, has seven

hydrogen atoms replaced by deuterium isotopes.[1] Specifically, five deuterium atoms are

substituted on the phenyl ring, and two are located on the propenoic acid side chain.[1] This

isotopic labeling makes trans-Cinnamic-d7 acid a valuable tool in research, particularly as an

internal standard for quantitative analysis by NMR, GC-MS, or LC-MS, and as a tracer in

metabolic studies.[1][2] The increased mass due to deuterium allows for its clear distinction

from the naturally occurring, unlabeled form in mass spectrometry.

Physical Appearance
While specific descriptions for the deuterated form are not readily available, the non-deuterated

trans-cinnamic acid is described as a white crystalline powder or white monoclinic crystals. It is

expected that trans-Cinnamic-d7 acid exhibits a similar physical appearance.
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Physical and Chemical Properties
The key physicochemical properties of trans-Cinnamic-d7 acid are summarized in the table

below. These properties are crucial for designing experiments and for its proper storage and

handling.

Property Value Source

Molecular Formula C₉D₇HO₂ (C₆D₅CD=CDCO₂H)

Molecular Weight 155.20 g/mol

Melting Point 132-135 °C

Boiling Point 300 °C

Isotopic Purity 98 atom % D

CAS Number 308796-47-6, 343338-31-8

Appearance
White to almost white

crystalline powder

Solubility
Sparingly soluble in water,

soluble in organic solvents.

Flash Point 100 °C (closed cup)

Storage Conditions

Store at room temperature,

under inert gas. Avoid

moisture.

Experimental Protocols
Synthesis of trans-Cinnamic-d7 Acid
Two common methods for the synthesis of cinnamic acids and their derivatives are the Perkin

reaction and the Knoevenagel-Doebner condensation.

1. Perkin Reaction: This reaction involves the condensation of an aromatic aldehyde with an

acid anhydride in the presence of a weak base. To synthesize trans-Cinnamic-d7 acid, fully
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deuterated benzaldehyde (benzaldehyde-d6) and acetic anhydride (acetic anhydride-d6) can

be used.

2. Knoevenagel-Doebner Condensation: This method involves the reaction of an aldehyde with

a compound containing an active methylene group, such as malonic acid, in the presence of a

basic catalyst like pyridine or piperidine. For the synthesis of trans-Cinnamic-d7 acid,

benzaldehyde-d5 would be reacted with malonic acid-d4. This is a highly efficient method for

producing cinnamic acids.

Perkin Reaction

Knoevenagel-Doebner Condensation

Benzaldehyde-d6

trans-Cinnamic-d7 Acid

+ Acetic Anhydride-d6

Acetic Anhydride-d6

Weak Base (e.g., Sodium Acetate)

Benzaldehyde-d5

trans-Cinnamic-d7 Acid

+ Malonic Acid-d4

Malonic Acid-d4

Base Catalyst (e.g., Pyridine)
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Caption: Synthesis routes for trans-Cinnamic-d7 acid.

Analytical Methodology: Quantification in Biological
Samples
trans-Cinnamic-d7 acid is frequently used as an internal standard for the accurate

quantification of unlabeled trans-cinnamic acid in complex biological matrices. A typical

workflow involves Ultra-High-Performance Liquid Chromatography coupled with tandem mass

spectrometry (UHPLC-MS/MS).

1. Sample Preparation: The biological sample (e.g., plasma, tissue homogenate) is first

subjected to protein precipitation, typically with a cold organic solvent like acetonitrile. After

centrifugation, the supernatant is collected.

2. Internal Standard Spiking: A known concentration of trans-Cinnamic-d7 acid is added to

the supernatant.

3. Chromatographic Separation: The sample is injected into a UHPLC system, where trans-

cinnamic acid and its deuterated internal standard are separated from other matrix components

on a suitable column (e.g., C18).

4. Mass Spectrometric Detection: The separated compounds are introduced into a mass

spectrometer, often a triple quadrupole (QqQ) instrument. The instrument is operated in

Multiple Reaction Monitoring (MRM) mode to selectively detect and quantify the parent and

daughter ions of both trans-cinnamic acid and trans-Cinnamic-d7 acid.

5. Data Analysis: The peak area ratio of the analyte (trans-cinnamic acid) to the internal

standard (trans-Cinnamic-d7 acid) is used to construct a calibration curve and determine the

concentration of the analyte in the original sample.
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Caption: Workflow for quantification using an internal standard.

Applications in Research
The primary utility of trans-Cinnamic-d7 acid stems from its isotopic labeling.

Internal Standard: Its most common application is as an internal standard in mass

spectrometry-based quantification assays. The known concentration of the deuterated
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standard allows for precise measurement of the unlabeled counterpart in biological samples

by correcting for variations in sample preparation and instrument response.

Metabolic Tracer: It is employed to trace the metabolic fate of trans-cinnamic acid in

biological systems. By introducing the labeled compound, researchers can track its

conversion to various metabolites, thereby elucidating biochemical pathways.

Kinetic Isotope Effect Studies: The replacement of hydrogen with deuterium can influence

the rate of chemical reactions. This "kinetic isotope effect" can be studied using trans-
Cinnamic-d7 acid to gain insights into enzyme reaction mechanisms.

Safety and Handling
Hazards: trans-Cinnamic-d7 acid is classified as harmful if swallowed, causes skin

irritation, and serious eye irritation, and may cause respiratory irritation.

Precautions: Avoid breathing dust, and ensure use in a well-ventilated area. Wear protective

gloves, clothing, and eye protection. Wash hands thoroughly after handling.

Storage: Store in a locked-up, well-ventilated place. It is stable under recommended storage

conditions (room temperature, under inert gas). After three years, the compound should be

re-analyzed for chemical purity before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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